2,6-dichlorobenzaldehyde 2-pyrimidinylhydrazone

• IUPAC Name: N-[(E)-(2,6-dichlorophenyl)methylideneamino]pyrimidin-2-amine
• InChI: InChI=1S/C11H8Cl2N4/c12-9-3-1-4-10(13)8(9)7-16-17-11-14-5-2-6-15-11/h1-7H,(H,14,15,17)/b16-7+
• InChI Key: NWZUJFJXNVCGEG-FRKPEAEDSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=NNC2=NC=CC=N2)Cl
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=N/NC2=NC=CC=N2)Cl
• Molecular Formula: C11H8Cl2N4
• Molecular Weight: 267.11 g/mol

Description

2,6-dichlorobenzaldehyde 2-pyrimidinylhydrazone, also known as DCPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. DCPH is a synthetic compound that is used in laboratory experiments to investigate its mechanism of action and its effects on various biological processes.

Mechanism of Action

The mechanism of action of 2,6-dichlorobenzaldehyde 2-pyrimidinylhydrazone is complex and involves multiple pathways. This compound has been shown to inhibit the activity of enzymes by binding to their active sites and preventing the substrate from binding. Additionally, this compound has been found to induce apoptosis in cancer cells by activating the mitochondrial pathway and increasing the production of reactive oxygen species. This compound has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of enzyme activity, induction of apoptosis, and anti-inflammatory and antioxidant properties. This compound has been found to inhibit the activity of tyrosinase, an enzyme involved in the synthesis of melanin, making it a potential candidate for the treatment of hyperpigmentation disorders. This compound has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway and increasing the production of reactive oxygen species. Furthermore, this compound has been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2,6-dichlorobenzaldehyde 2-pyrimidinylhydrazone has several advantages for use in lab experiments, including its synthetic nature, high purity, and well-characterized properties. This compound is relatively stable and can be stored for extended periods without significant degradation. However, this compound also has some limitations, including its potential toxicity and the need for appropriate safety measures when handling the compound. Additionally, this compound may have limited solubility in some solvents, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2,6-dichlorobenzaldehyde 2-pyrimidinylhydrazone. One potential area of research is the development of this compound analogs with improved properties, such as increased potency or reduced toxicity. Another area of research is the investigation of the mechanism of action of this compound in greater detail, including its interactions with specific enzymes and signaling pathways. Additionally, the potential therapeutic applications of this compound in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease, warrant further investigation. Overall, this compound is a promising compound for biochemical and physiological research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

2,6-dichlorobenzaldehyde 2-pyrimidinylhydrazone is synthesized by reacting 2,6-dichlorobenzaldehyde with 2-pyrimidinylhydrazine in the presence of a suitable solvent and a catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of this compound as a yellow crystalline powder. The purity of this compound can be improved by recrystallization and further purification techniques.

Scientific Research Applications

2,6-dichlorobenzaldehyde 2-pyrimidinylhydrazone has been extensively studied for its potential applications in biochemical and physiological research. It has been shown to inhibit the activity of various enzymes, including tyrosinase, xanthine oxidase, and acetylcholinesterase. This compound has also been found to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. Furthermore, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.